4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline

• IUPAC Name: 4-(2,2-difluoroethoxy)-2-(2-methoxyethoxy)aniline
• InChI: InChI=1S/C11H15F2NO3/c1-15-4-5-16-10-6-8(2-3-9(10)14)17-7-11(12)13/h2-3,6,11H,4-5,7,14H2,1H3
• InChI Key: ZACVVBZRMLTWNB-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=CC(=C1)OCC(F)F)N
• Molecular Formula: C11H15F2NO3
• Molecular Weight: 247.24 g/mol

Description

4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline is an organic compound that belongs to the class of anilines This compound is characterized by the presence of two distinct substituents on the aniline ring: a 2,2-difluoroethoxy group and a 2-methoxyethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline typically involves the following steps:

Starting Materials: The synthesis begins with commercially available aniline, 2,2-difluoroethanol, and 2-methoxyethanol.

Formation of 2,2-Difluoroethoxy Group: The aniline is first reacted with 2,2-difluoroethanol in the presence of a suitable base, such as sodium hydride, to form the 2,2-difluoroethoxy-substituted aniline.

Formation of 2-Methoxyethoxy Group: The intermediate product is then reacted with 2-methoxyethanol under acidic conditions, typically using a catalyst like sulfuric acid, to introduce the 2-methoxyethoxy group.

Industrial Production Methods

In an industrial setting, the production of 4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems can enhance the reproducibility and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to produce amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the aniline group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Nucleophiles like halides, under basic or acidic conditions.

Major Products Formed

Oxidation: Quinones and related derivatives.

Reduction: Amines and related derivatives.

Substitution: Various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique substituents allow it to bind to these targets with high affinity, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

4-(2,2-Difluoroethoxy)aniline: Lacks the 2-methoxyethoxy group, resulting in different chemical properties.

2-(2-Methoxyethoxy)aniline: Lacks the 2,2-difluoroethoxy group, leading to variations in reactivity and applications.

4-(2,2-Difluoroethoxy)-2-methylaniline: Contains a methyl group instead of the 2-methoxyethoxy group, affecting its chemical behavior.

Uniqueness

4-(2,2-Difluoroethoxy)-2-(2-methoxyethoxy)aniline is unique due to the presence of both 2,2-difluoroethoxy and 2-methoxyethoxy groups, which confer distinct chemical and biological properties